
Tetrafluorosuccinyl chloride molecular structure
and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Tetrafluorosuccinyl chloride

Cat. No.: B1294286 Get Quote

Molecular Structure and Properties
Tetrafluorosuccinyl chloride, with the CAS number 356-15-0, is a diacyl chloride derivative of

tetrafluorosuccinic acid.[1][2][3] Its chemical structure consists of a four-carbon butane chain

with two carbonyl chloride groups at positions 1 and 4, and fluorine atoms substituting the

hydrogen atoms at positions 2 and 3. The IUPAC name for this compound is 2,2,3,3-

tetrafluorobutanedioyl dichloride.[4]

The presence of highly electronegative fluorine atoms significantly influences the chemical

reactivity of the acyl chloride groups, making it a valuable reagent in organic synthesis,

particularly for the introduction of fluorinated moieties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294286#tetrafluorosuccinyl-chloride-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1294286#tetrafluorosuccinyl-chloride-molecular-structure-and-weight
https://www.benchchem.com/product/b1294286#tetrafluorosuccinyl-chloride-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

